Cas no 878714-35-3 (2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid)
2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid
- ASN 12419842
- MLS001208885
- HMS2843O23
- SBB011823
- SMR000504398
- 2-methyl-3-[(4-pyridylmethyl)amino]benzoic acid
- 2-methyl-3-(pyridin-4-ylmethylamino)benzoic acid
- 2-methyl-3-[(pyridin-4-ylmethyl)amino]benzoic acid
-
- MDL: MFCD07395215
- Inchi: 1S/C14H14N2O2/c1-10-12(14(17)18)3-2-4-13(10)16-9-11-5-7-15-8-6-11/h2-8,16H,9H2,1H3,(H,17,18)
- InChI Key: IMBXLKVFVVLGAH-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1C)NCC1C=CN=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 277
- Topological Polar Surface Area: 62.2
2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 033748-1g |
2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid |
878714-35-3 | 1g |
$378.00 | 2023-09-11 |
2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid
2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic Acid: A Comprehensive Overview
2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid, identified by the CAS registry number 878714-35-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The compound's structure, comprising a benzoic acid backbone with a methyl group and a pyridinylmethylamino substituent, endows it with distinctive chemical properties that make it a valuable subject for research.
The synthesis of 2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, ensuring high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, which has significantly contributed to its scalability for industrial applications.
From a pharmacological perspective, 2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid has demonstrated promising bioactivity in preclinical studies. Studies published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications have highlighted its potential as a lead compound for the development of novel therapeutic agents. The compound exhibits selective inhibition against certain enzymes and receptors, making it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer.
The structural versatility of CAS No 878714-35-3 allows for further functionalization, enabling researchers to explore its derivatives for enhanced biological activity. For instance, modifications to the pyridinyl group or the benzoic acid moiety have been shown to modulate the compound's pharmacokinetic properties, improving its bioavailability and reducing toxicity. These findings underscore the importance of structural optimization in drug development.
In addition to its pharmacological applications, 2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid has shown potential in materials science. Its ability to form stable metal complexes has been leveraged in the design of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique physical properties, such as high surface area and porosity, which are valuable for gas storage and catalysis applications.
The environmental impact of synthesizing and utilizing CAS No 878714-35-3 has also been a topic of recent research. Studies have focused on developing eco-friendly synthesis routes that minimize waste generation and energy consumption. Green chemistry principles have been integrated into these processes, ensuring that the production of this compound aligns with sustainable practices.
In conclusion, 2-Methyl-3-[(pyridin-4-yLmethyl)-amino]-benzoic acid, with its unique structure and diverse applications, continues to be a focal point in scientific research. Its role as a lead compound in drug discovery and its potential in materials science highlight its significance across multiple disciplines. As ongoing studies uncover new insights into its properties and applications, this compound is poised to make substantial contributions to both academic and industrial advancements.
878714-35-3 (2-Methyl-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)